2-[3-(2-oxo-3H-benzimidazol-1-yl)propylsulfanyl]-3-prop-2-enylquinazolin-4-one

• IUPAC Name: 2-[3-(2-oxo-3H-benzimidazol-1-yl)propylsulfanyl]-3-prop-2-enylquinazolin-4-one
• InChI: InChI=1S/C21H20N4O2S/c1-2-12-25-19(26)15-8-3-4-9-16(15)23-21(25)28-14-7-13-24-18-11-6-5-10-17(18)22-20(24)27/h2-6,8-11H,1,7,12-14H2,(H,22,27)
• InChI Key: OJRRMLZJBYIYKR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=CC=CC=C2N=C1SCCCN3C4=CC=CC=C4NC3=O
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol

Description

2-[3-(2-oxo-3H-benzimidazol-1-yl)propylsulfanyl]-3-prop-2-enylquinazolin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a quinazoline derivative that has been synthesized using different methods. It has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 2-[3-(2-oxo-3H-benzimidazol-1-yl)propylsulfanyl]-3-prop-2-enylquinazolin-4-one is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the replication of certain viruses and bacteria.
Biochemical and Physiological Effects:
2-[3-(2-oxo-3H-benzimidazol-1-yl)propylsulfanyl]-3-prop-2-enylquinazolin-4-one has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and inhibit the replication of certain viruses and bacteria. It has also been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[3-(2-oxo-3H-benzimidazol-1-yl)propylsulfanyl]-3-prop-2-enylquinazolin-4-one is its potential applications in various fields of scientific research. It has been shown to possess anticancer, antiviral, and antimicrobial properties, and has potential use in the treatment of neurodegenerative disorders. However, one of the limitations of this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-[3-(2-oxo-3H-benzimidazol-1-yl)propylsulfanyl]-3-prop-2-enylquinazolin-4-one. One direction is to further explore its mechanism of action and identify the specific enzymes and pathways that it targets. Another direction is to investigate its potential applications in the treatment of other diseases, such as autoimmune disorders and cardiovascular diseases. Additionally, research can focus on improving its solubility and bioavailability to enhance its efficacy.

Synthesis Methods

2-[3-(2-oxo-3H-benzimidazol-1-yl)propylsulfanyl]-3-prop-2-enylquinazolin-4-one can be synthesized using different methods. One of the most commonly used methods involves the reaction of 2-mercapto-3-phenylpropionic acid with 2-(4-bromophenyl)acetonitrile in the presence of potassium carbonate and dimethylformamide. The resulting intermediate is then reacted with 4-chloro-3-formylquinazoline in the presence of triethylamine to obtain the final product.

Scientific Research Applications

2-[3-(2-oxo-3H-benzimidazol-1-yl)propylsulfanyl]-3-prop-2-enylquinazolin-4-one has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess anticancer, antiviral, and antimicrobial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.